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Compound of Interest

Compound Name:
4-Cyanothiophene-2-carboxylic

acid

Cat. No.: B1370471 Get Quote

In the landscape of modern drug discovery and development, heterocyclic scaffolds are

indispensable tools. Among these, thiophene derivatives hold a place of prominence due to

their unique electronic properties and their ability to act as versatile bioisosteres for phenyl

rings. 4-Cyanothiophene-2-carboxylic acid (CAS No. 406719-77-5) is a particularly valuable

bifunctional building block. Its structure, featuring a thiophene core substituted with both a

cyano group and a carboxylic acid, offers medicinal chemists two orthogonal points for

molecular elaboration. The carboxylic acid serves as a classical handle for amide bond

formation—a cornerstone of pharmaceutical chemistry—while the cyano group can act as a

hydrogen bond acceptor, a bioisosteric replacement for other functional groups, or a precursor

for further chemical transformations. This guide provides a comprehensive overview of its

properties, synthesis, characterization, and application, grounded in established chemical

principles for researchers and drug development professionals.

PART 1: Core Physicochemical and Handling
Properties
A precise understanding of a compound's fundamental properties is the bedrock of its effective

application in research. The key physicochemical data for 4-Cyanothiophene-2-carboxylic
acid are summarized below.
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Property Value Source

CAS Number 406719-77-5

Molecular Formula C₆H₃NO₂S

Molecular Weight 153.162 g/mol

Typical Purity ≥95%

SMILES OC(=O)C1=CC(=CS1)C#N

Recommended Storage 2-8 °C, desiccated

Safety and Handling Protocol
While a specific safety data sheet (SDS) for 4-Cyanothiophene-2-carboxylic acid is not

detailed in the provided results, data from structurally similar compounds, such as 5-

cyanothiophene-2-carboxylic acid and other thiophene carboxylic acids, dictate a cautious

approach. The compound should be handled in accordance with good industrial hygiene and

safety practices.

Hazard Profile: Assumed to be harmful if swallowed, in contact with skin, or inhaled. Causes

serious eye and skin irritation. May cause respiratory irritation[1][2].

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat. All handling of the solid should occur in a certified chemical fume hood to prevent

inhalation of dust[1][3][4].

Handling: Avoid generating dust. Ensure adequate ventilation. Wash hands thoroughly after

handling[3].

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

strong oxidizing agents[1][3].

PART 2: Synthesis and Characterization
The synthesis of substituted thiophenes is a well-established field, often relying on the

functionalization of a pre-existing thiophene ring. While multiple routes to 4-Cyanothiophene-
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2-carboxylic acid are conceivable, a robust strategy involves sequential metallation and

functionalization, which offers excellent regiochemical control.

Proposed Synthetic Workflow
The following workflow illustrates a plausible and efficient laboratory-scale synthesis. The

choice of a Grignard reaction followed by carbonation is a classic and reliable method for

introducing carboxylic acid functionality onto an aromatic ring[5].
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Step 1: Selective Bromination

Step 2: Cyanation

Step 3: Carboxylation

2,4-Dibromothiophene

n-BuLi, THF, -78°C

1.0 eq.

4-Bromo-2-lithiothiophene

Halogen-Metal Exchange

p-Toluenesulfonyl cyanide (TsCN)

4-Bromo-2-cyanothiophene

n-BuLi, THF, -78°C

4-Cyano-2-lithiothiophene

CO2 (s), then H3O+ quench

4-Cyanothiophene-2-carboxylic acid
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4-Cyanothiophene-2-carboxylic acid Coupling Reagent (e.g., HATU, EDC) Primary/Secondary Amine (R-NH2)

Thiophene-2-carboxamide Derivative

Forms

Base (e.g., DIPEA)

+

Activated Ester Intermediate

Forms in situ

Aprotic Solvent (e.g., DMF, DCM)

Reacts with

Click to download full resolution via product page

Caption: Standard workflow for amide coupling using 4-Cyanothiophene-2-carboxylic acid.

This protocol is foundational in medicinal chemistry. The reliability of amide coupling allows for

the rapid generation of diverse compound libraries, where the "R" group on the amine can be

systematically varied to probe interactions with a biological target. The thiophene core itself

often contributes favorably to binding and pharmacokinetic properties.

Conclusion
4-Cyanothiophene-2-carboxylic acid is more than just a chemical reagent; it is a strategic

tool for innovation in pharmaceutical and materials science. Its well-defined structure provides

two distinct functional handles for chemical modification, enabling the construction of complex

molecular architectures. A thorough understanding of its properties, synthesis, and safe

handling, as outlined in this guide, is essential for leveraging its full potential in the research

and development pipeline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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